molecular formula C12H20O4 B8750430 Diethyl(2,2-dimethylpropylidene)propanedioate CAS No. 17085-89-1

Diethyl(2,2-dimethylpropylidene)propanedioate

Cat. No.: B8750430
CAS No.: 17085-89-1
M. Wt: 228.28 g/mol
InChI Key: WBXLTCRTGYJWFQ-UHFFFAOYSA-N
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Description

Diethyl(2,2-dimethylpropylidene)propanedioate is a useful research compound. Its molecular formula is C12H20O4 and its molecular weight is 228.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

17085-89-1

Molecular Formula

C12H20O4

Molecular Weight

228.28 g/mol

IUPAC Name

diethyl 2-(2,2-dimethylpropylidene)propanedioate

InChI

InChI=1S/C12H20O4/c1-6-15-10(13)9(8-12(3,4)5)11(14)16-7-2/h8H,6-7H2,1-5H3

InChI Key

WBXLTCRTGYJWFQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=CC(C)(C)C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 1-liter flask, to a mixture of 320 g (2.0 mol) of diethyl malonate, 172 g (2.0 mol) of pivalaldehyde, and 256 g (2.51 mol) of acetic anhydride 38.4 g (0.28 mol) of ZnCl2 was added in one portion by vigorous stirring. This mixture was spontaneously warmed to ca. 105° C. The formed red mixture was refluxed for 36 h, then cooled to ambient temperature, and 800 ml of toluene was added. This solution was washed by 3×500 ml of water. The combined aqueous solution was extracted with 2×350 ml of toluene. The combined toluene extract and solution was dried over K2CO3, passed through ca. 7 cm layer of silica gel 60 (40-63 um) on glass frit, and then evaporated to dryness. Fractional rectification of the residue gave yellowish oil of the title product, b.p. 132-135° C./20 mm Hg. Yield 254 g (56%).
Quantity
320 g
Type
reactant
Reaction Step One
Quantity
172 g
Type
reactant
Reaction Step One
Quantity
256 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
800 mL
Type
solvent
Reaction Step Two

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